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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of Acid Brown 425 in a laboratory
setting. The following information is intended for researchers, scientists, and drug development
professionals to ensure safe and compliant laboratory operations.

. Product Identification and Properties

Property Value Source
CAS Number 119509-49-8 [11[2][3][4]
Chemical Class Azo Metal Complex [3B1141[5]
Physical Appearance Brown Powder [31[4]
Molecular Formula C20H16N407S [51[6]
Molecular Weight 456.43 g/mol [5][6]
Solubility Soluble in water [3]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

While Acid Brown 425 is generally considered non-toxic, adherence to proper laboratory
safety practices is crucial.[1] The primary routes of exposure are inhalation of the powder and
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direct contact with the skin and eyes.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale
_ Chemical-resistant gloves To prevent direct skin contact.
Hand Protection o
(e.g., nitrile) [1]
) Safety glasses with side To protect eyes from dust
Eye Protection i .
shields or goggles particles.[1]

Not generally required with
) ) adequate ventilation. Use a To avoid inhalation of the
Respiratory Protection _ _
NIOSH-approved respirator if powder.

dust is generated.

) To protect skin and clothing
Body Protection Laboratory coat o
from contamination.

lll. Step-by-Step Handling Procedures

A. Preparation and Weighing:

» Ventilation: Conduct all handling of Acid Brown 425 powder in a well-ventilated area,
preferably within a chemical fume hood, to minimize dust inhalation.

o Container Handling: Before opening, gently tap the container to settle the contents. Open
containers slowly on a stable surface.

» Weighing: Use a dedicated, clean weighing vessel. Tare the balance with the vessel before
adding the powder.

o Transfer: Transfer the powder carefully to avoid creating dust clouds. Use a spatula or other
appropriate tool.

B. Solution Preparation:
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» Solvent Addition: Add the weighed Acid Brown 425 powder to the solvent (e.g., water)

slowly while stirring to ensure it dissolves properly.[3]

e pH Adjustment: For dyeing processes, the pH of the solution may need to be adjusted using

agents like acetic acid.[7][8] This should be done carefully, monitoring the pH continuously.

e Heating: If the protocol requires heating, do so gradually in a well-ventilated area.

IV. Experimental Workflow for Handling Acid Brown

425

Caption: Workflow for handling Acid Brown 425.

V. Emergency Procedures

Situation

Action

Skin Contact

Wash the affected area thoroughly with soap

and water.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally.[1] Seek medical attention if

irritation persists.

Move the individual to fresh air.[1] If breathing is

Inhalation - ] )
difficult, seek medical attention.
Rinse mouth with water. Do not induce vomiting.
Ingestion Seek medical advice. The substance is
considered non-toxic.[1]
For small spills, carefully sweep up the powder,
" avoiding dust generation, and place it in a
pi

suitable container for disposal. Clean the spill

area with soap and water.

V1. Disposal Plan
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Proper disposal of Acid Brown 425 and its containers is essential to prevent environmental
contamination.

Waste Categories and Disposal Methods:

Waste Type Disposal Method

If feasible, recycle or rework the material.[1]
Unused/Excess Product Otherwise, arrange for disposal at an authorized

incineration or waste treatment facility.[1]

Contaminated Labware (e.g., weigh boats, Place in a designated, labeled hazardous waste

pipette tips) container.

Check with your institution's environmental

health and safety (EHS) office for specific
Aqueous Waste Solutions guidelines on aqueous dye disposal. Treatment

at a waste treatment facility is a recommended

option.[1]

) Dispose of in the appropriate hazardous waste
Contaminated PPE (e.g., gloves) ) o
stream as designated by your institution.

Triple rinse with a suitable solvent. The rinsate
should be collected as hazardous waste.
Punctured, empty containers can then be
Empty Containers disposed of as regular solid waste, or as
recommended by your EHS office. Alternatively,
they can be sent for incineration or to a waste

treatment facility.[1]

Note: Always follow local, state, and federal regulations for chemical waste disposal. Consult
your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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